molecular formula C6H3BrClF2N B8601864 3-Bromo-2-chloro-4,5-difluoroaniline

3-Bromo-2-chloro-4,5-difluoroaniline

Cat. No.: B8601864
M. Wt: 242.45 g/mol
InChI Key: WECDSPSRZNKDGS-UHFFFAOYSA-N
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Description

3-Bromo-2-chloro-4,5-difluoroaniline is a useful research compound. Its molecular formula is C6H3BrClF2N and its molecular weight is 242.45 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H3BrClF2N

Molecular Weight

242.45 g/mol

IUPAC Name

3-bromo-2-chloro-4,5-difluoroaniline

InChI

InChI=1S/C6H3BrClF2N/c7-4-5(8)3(11)1-2(9)6(4)10/h1H,11H2

InChI Key

WECDSPSRZNKDGS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1F)F)Br)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of iron powder (38.6 g) in water (40 ml), with stirring vigorously at 50° to 60° C., was slowly added concentrated hydrochloric acid (5 ml). After mixed with ethanol (100 ml), 3-bromo-2-chloro-4,5-difluoronitrobenzene (58.8 g) was added portionwise to the suspension at 60° to 75° C. during 30 minutes. After stirring for 70 minutes, the hot reaction mixture was filtered and the insoluble materials were washed with hot ethanol (30 ml) and with benzene (100 ml) successively. The filtrate and washings were combined and mixed with ice water. The resulting organic layer was washed with water, dried over anhydrous sodium sulfate and then concentrated. The resulting residue was purified by silica gel chromatography eluting with dichloromethane-n-hexane (1:1) to give the title compound (34.5 g) as light brown prisms, mp 83°-86° C.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
58.8 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
38.6 g
Type
catalyst
Reaction Step Three

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